N-(3-acetamidophenyl)-2-({3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl}sulfanyl)acetamide

Specification

• CAS No.: 869074-13-5
• Molecular Formula: C15H14N6O3S2
• Molecular Weight: 390.44
• IUPAC Name: N-(3-acetamidophenyl)-2-[(3-methyl-4-oxo-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C15H14N6O3S2/c1-8-13(24)21-14(19-18-8)26-15(20-21)25-7-12(23)17-11-5-3-4-10(6-11)16-9(2)22/h3-6H,7H2,1-2H3,(H,16,22)(H,17,23)
• Standard InChI Key: QXGGLHWXBVNGDH-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N(C1=O)N=C(S2)SCC(=O)NC3=CC=CC(=C3)NC(=O)C

Introduction

N-(3-acetamidophenyl)-2-({3-methyl-4-oxo-4H-thiadiazolo[2,3-c]triazin-7-yl}sulfanyl)acetamide is a complex organic compound that belongs to the class of thiadiazolotriazine derivatives. It features a unique structure that combines acetamide and thiadiazolotriazine moieties, which are known for their diverse biological activities. This compound is of interest in medicinal chemistry due to its potential applications in drug development.

Synthesis

The synthesis of N-(3-acetamidophenyl)-2-({3-methyl-4-oxo-4H-thiadiazolo[2,3-c]triazin-7-yl}sulfanyl)acetamide typically involves multi-step organic reactions. These reactions often require careful control of conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Analytical techniques like High Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly used to monitor the progress of the reactions and verify the structure of intermediates and final products.

Biological Activities and Potential Applications

While specific biological activities of N-(3-acetamidophenyl)-2-({3-methyl-4-oxo-4H-thiadiazolo[2,3-c]triazin-7-yl}sulfanyl)acetamide have not been extensively documented, compounds with similar structures have shown promise in various therapeutic areas. Thiadiazolotriazine derivatives are known for their potential antimicrobial, anticancer, and anti-inflammatory properties. Further research is needed to fully explore the biological activities and potential applications of this compound.

Research Findings and Future Directions

Given the limited availability of specific research findings on N-(3-acetamidophenyl)-2-({3-methyl-4-oxo-4H-thiadiazolo[2,3-c]triazin-7-yl}sulfanyl)acetamide, future studies should focus on its synthesis optimization, biological evaluation, and structure-activity relationship (SAR) analysis. This would help in understanding its potential as a therapeutic agent and guide further modifications to enhance its efficacy and safety.